Cas no 1403746-46-2 (ethyl 3-cyano-1H-indole-6-carboxylate)

• Product Name: ethyl 3-cyano-1H-indole-6-carboxylate
• CAS No: 1403746-46-2
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4597165
• Update Time: 2025-06-20

ethyl 3-cyano-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyano-1H-indole-6-carboxylate

• Inchi： 1S/C12H10N2O2/c1-2-16-12(15)8-3-4-10-9(6-13)7-14-11(10)5-8/h3-5,7,14H,2H2,1H3
• InChI Key： JGCGSNSNCOYMCI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(OCC)=O)=C2)C(C#N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on ethyl 3-cyano-1H-indole-6-carboxylate

Introduction to Ethyl 3-cyano-1H-indole-6-carboxylate (CAS No. 1403746-46-2)

Ethyl 3-cyano-1H-indole-6-carboxylate, with the chemical formula C₁₂H₈N₂O₂ and CAS number 1403746-46-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the indole derivatives, a class of molecules known for their diverse biological activities and applications in drug development. The structural features of ethyl 3-cyano-1H-indole-6-carboxylate make it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The indole core of ethyl 3-cyano-1H-indole-6-carboxylate is a privileged scaffold in medicinal chemistry due to its presence in numerous bioactive natural products and pharmacologically relevant compounds. The cyano group at the 3-position and the carboxylate ester at the 6-position contribute to the unique reactivity and functionality of this molecule, making it a versatile building block for further chemical modifications. In recent years, there has been growing interest in indole derivatives as potential therapeutic agents, owing to their ability to interact with various biological targets.

One of the most compelling aspects of ethyl 3-cyano-1H-indole-6-carboxylate is its role in the synthesis of biologically active compounds. Researchers have leveraged its structural framework to develop novel molecules with potential applications in treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The cyano group can be further functionalized through various chemical transformations, such as reduction to an amine or conversion to a carboxylic acid, while the ester moiety can be hydrolyzed to yield a free carboxylic acid group. These modifications allow for the creation of diverse analogs with tailored properties.

Recent studies have highlighted the importance of ethyl 3-cyano-1H-indole-6-carboxylate in drug discovery efforts. For instance, researchers have reported its use as a key intermediate in the synthesis of indole-based inhibitors targeting specific enzymes involved in disease pathways. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in modulating biological processes relevant to human health. The ability to modify the indole core while retaining its inherent bioactivity has made it an attractive choice for medicinal chemists.

The pharmaceutical industry has also explored ethyl 3-cyano-1H-indole-6-carboxylate for its potential as a precursor in the development of new therapeutic agents. Its structural motifs are found in several approved drugs, underscoring its significance in drug design. The compound's reactivity allows for the introduction of various functional groups, enabling chemists to fine-tune its pharmacological properties. This flexibility has been instrumental in generating novel compounds with improved pharmacokinetic profiles and reduced side effects.

In addition to its pharmaceutical applications, ethyl 3-cyano-1H-indole-6-carboxylate has found utility in materials science and agrochemical research. Its unique structural features make it a valuable starting material for synthesizing complex organic molecules with specialized functions. For example, researchers have utilized this compound to develop advanced polymers and coatings with enhanced durability and chemical resistance. The versatility of ethyl 3-cyano-1H-indole-6-carboxylate underscores its importance across multiple scientific disciplines.

The synthesis of ethyl 3-cyano-1H-indole-6-carboxylate typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their studies. These methodologies often involve catalytic processes that minimize waste and enhance efficiency, aligning with modern green chemistry principles.

The growing body of research on ethyl 3-cyano-1H-indole-6-carboxylate highlights its potential as a cornerstone molecule in chemical synthesis and drug development. As our understanding of its properties and reactivity continues to evolve, new applications are likely to emerge, further solidifying its importance in science and industry. The compound's ability to serve as a versatile intermediate makes it an indispensable tool for chemists working on cutting-edge research projects.

In conclusion, ethyl 3-cyano-1H-indole-6-carboxylate (CAS No. 1403746-46-2) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable building block for synthesizing biologically active molecules and advanced materials. As research progresses, we can expect to see even more innovative applications emerge from this versatile compound.